Cas no 95987-72-7 (2,4-Heptadienenitrile, 5-chloro-6,6-dimethyl-, (Z,Z)-)

• Product Name: 2,4-Heptadienenitrile, 5-chloro-6,6-dimethyl-, (Z,Z)-
• CAS No: 95987-72-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 2819513
• Update Time: 2023-08-07

2,4-Heptadienenitrile, 5-chloro-6,6-dimethyl-, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptadienenitrile, 5-chloro-6,6-dimethyl-, (Z,Z)-
• 5-Chloro-6,6-dimethylhepta-2,4-dienenitrile

• Inchi： 1S/C9H12ClN/c1-9(2,3)8(10)6-4-5-7-11/h4-6H,1-3H3
• InChI Key： SQZUDRITPDHQSS-UHFFFAOYSA-N
• SMILES： ClC(=CC=CC#N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8